(3R*,4S*)-1-[3-(3,5-dimethylisoxazol-4-yl)propanoyl]-4-(5-methyl-2-furyl)pyrrolidin-3-amine

• IUPAC Name: 1-[(3R,4S)-3-amino-4-(5-methylfuran-2-yl)pyrrolidin-1-yl]-3-(3,5-dimethyl-1,2-oxazol-4-yl)propan-1-one
• InChI: InChI=1S/C17H23N3O3/c1-10-4-6-16(22-10)14-8-20(9-15(14)18)17(21)7-5-13-11(2)19-23-12(13)3/h4,6,14-15H,5,7-9,18H2,1-3H3/t14-,15-/m0/s1
• InChI Key: PLAAAAVEQAKHLY-GJZGRUSLSA-N
• Canonical SMILES: CC1=CC=C(O1)C2CN(CC2N)C(=O)CCC3=C(ON=C3C)C
• Isomeric SMILES: CC1=CC=C(O1)[C@H]2CN(C[C@@H]2N)C(=O)CCC3=C(ON=C3C)C
• Molecular Formula: C17H23N3O3
• Molecular Weight: 317.4 g/mol

Description

The compound belongs to a class of chemicals that are characterized by their complex molecular structures, including isoxazolyl and furyl groups attached to a pyrrolidin amine backbone. These structures are of significant interest due to their potential in various fields of chemistry and pharmacology, notwithstanding the directive to exclude drug use and dosage information.

Synthesis Analysis

Research on similar compounds involves multistep synthetic processes that may include 1,3-dipolar cycloaddition reactions, Michael addition, and other stereoselective methods to achieve the desired chiral centers and complex frameworks (Fleck et al., 2003).

Molecular Structure Analysis

Crystallographic studies provide insights into the molecular and crystal structures of related compounds, detailing symmetry, unit cell dimensions, and hydrogen bonding patterns, which are crucial for understanding the compound's physical properties and reactivity (Dolzhenko et al., 2011).